Cas no 2171235-44-0 (2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid)

• Product Name: 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
• CAS No: 2171235-44-0
• MF: C₂₄H₂₆N₂O₅
• MW: 422.473646640778
• CID: 5961683
• PubChem ID: 165532481
• Update Time: 2025-10-05

2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid
• 2-{[(1s,4s)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
• 2171201-76-4
• 2-{[4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
• EN300-1544674
• 2171235-44-0
• 2171854-56-9
• EN300-1502613
• 2-{[(1r,4r)-4-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)cyclohexyl]formamido}acetic acid
• EN300-1570741

• Inchi： 1S/C24H26N2O5/c27-22(28)13-25-23(29)15-9-11-16(12-10-15)26-24(30)31-14-21-19-7-3-1-5-17(19)18-6-2-4-8-20(18)21/h1-8,15-16,21H,9-14H2,(H,25,29)(H,26,30)(H,27,28)
• InChI Key： BENJVUSBCMDWTL-UHFFFAOYSA-N
• SMILES： O(C(NC1CCC(C(NCC(=O)O)=O)CC1)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 422.18417193g/mol
• Monoisotopic Mass: 422.18417193g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 7
• Complexity: 638
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.2
• Topological Polar Surface Area: 105Ų

Additional information on 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid

Recent Advances in the Study of 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS: 2171235-44-0)

The compound 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS: 2171235-44-0) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural features, serves as a critical intermediate in peptide synthesis and drug development. Recent studies have explored its applications in targeted drug delivery, enzyme inhibition, and as a building block for novel therapeutic agents. The following sections provide a comprehensive overview of the latest research findings related to this compound.

One of the most notable advancements involves the use of 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid in the synthesis of peptide-based drugs. Researchers have demonstrated its efficacy as a protecting group for amino acids, facilitating the production of complex peptides with high yield and purity. A 2023 study published in the Journal of Medicinal Chemistry highlighted its role in the development of cyclic peptides, which exhibit enhanced stability and bioavailability compared to their linear counterparts. The study also emphasized the compound's compatibility with solid-phase peptide synthesis (SPPS), making it a versatile tool for pharmaceutical chemists.

In addition to its synthetic utility, recent investigations have explored the biological activities of derivatives of 2171235-44-0. For instance, a team at the University of Cambridge reported that modified versions of this compound exhibit potent inhibitory effects against specific proteases involved in inflammatory pathways. These findings, published in Nature Chemical Biology, suggest potential applications in treating autoimmune diseases and chronic inflammation. The study utilized molecular docking simulations and in vitro assays to elucidate the binding mechanisms and optimize the compound's inhibitory potency.

Another area of interest is the compound's role in drug delivery systems. A 2024 study in Advanced Drug Delivery Reviews detailed the development of a nanocarrier system incorporating 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid as a linker molecule. This system demonstrated improved targeting efficiency and controlled release of anticancer drugs in preclinical models. The researchers attributed these benefits to the compound's ability to form stable conjugates with both hydrophobic and hydrophilic drug molecules, enhancing their solubility and pharmacokinetic profiles.

Despite these promising developments, challenges remain in the large-scale production and clinical translation of compounds derived from 2171235-44-0. Issues such as cost-effectiveness, scalability, and potential toxicity require further investigation. Ongoing research aims to address these limitations by optimizing synthetic routes and conducting comprehensive safety assessments. Collaborative efforts between academia and industry are expected to accelerate the translation of these findings into practical applications.

In conclusion, 2-{(1s,4s)-4-({(9H-fluoren-9-yl)methoxycarbonyl}amino)cyclohexylformamido}acetic acid (CAS: 2171235-44-0) continues to be a focal point in chemical biology and pharmaceutical research. Its versatility in peptide synthesis, enzyme inhibition, and drug delivery underscores its potential to contribute to the development of next-generation therapeutics. Future studies will likely explore its applications in emerging fields such as personalized medicine and biologics, further solidifying its importance in the scientific community.